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Compound of Interest

Compound Name: Nlrp3-IN-28

Cat. No.: B15610056 Get Quote

An In-depth Technical Guide on the NLRP3 Inhibitor
Nlrp3-IN-28
Introduction: The NOD-like receptor protein 3 (NLRP3) inflammasome is a critical component of

the innate immune system, playing a pivotal role in the inflammatory response to a wide range

of danger signals. Dysregulation of the NLRP3 inflammasome is implicated in a host of

inflammatory and autoimmune diseases. Nlrp3-IN-28 is a potent and selective small molecule

inhibitor of the NLRP3 inflammasome, offering a promising therapeutic avenue for these

conditions. This technical guide provides a comprehensive overview of the chemical structure,

properties, and biological activity of Nlrp3-IN-28, along with detailed experimental protocols for

its characterization.

Chemical Structure and Physicochemical Properties
Nlrp3-IN-28, also known as compound N77, is a novel pyroptosis inhibitor. Its chemical and

physical properties are summarized in the table below.[1]
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Property Value

IUPAC Name

5-(1-methyl-5-(4-(trifluoromethyl)-2-

hydroxyphenyl)-1H-pyrazol-3-yl)-1,3,4-

oxathiazol-2-one

SMILES
O=S(C1=NN=C(C2=C(O)C=C(C(F)

(F)F)C=C2)C=C1)(C)=O[1]

Molecular Formula C12H9F3N2O3S[1]

Molecular Weight 318.27 g/mol [1]

CAS Number 2922814-80-8[1]

Pharmacological Properties
Nlrp3-IN-28 is a potent inhibitor of NLRP3-mediated pyroptosis. The key pharmacological data

is presented in the table below.

Parameter Value Species/Cell Line Assay Conditions

EC50 (Pyroptosis

Inhibition)
0.07 µM Not specified

Nigericin-induced

pyroptosis[1]

Mechanism of Action
Nlrp3-IN-28 is reported to act as a pyroptosis inhibitor by modulating glutathionylation to

suppress the NLRP3-related signal pathway.[1] The precise mechanism likely involves the

regulation of protein S-glutathionylation, a reversible post-translational modification that plays a

role in cellular redox signaling and can influence the activation of the NLRP3 inflammasome.

Signaling Pathways
The activation of the NLRP3 inflammasome and subsequent pyroptosis is a multi-step process.

Below are diagrams illustrating the canonical NLRP3 inflammasome activation pathway and the

pyroptosis signaling pathway, highlighting the potential point of intervention for Nlrp3-IN-28.
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Caption: Canonical NLRP3 Inflammasome Activation Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15610056?utm_src=pdf-body-img
https://www.benchchem.com/product/b15610056?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Nlrp3-IN-28: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610056#nlrp3-in-28-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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